3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid

• IUPAC Name: 3-[(2-iodo-3-methylbenzoyl)-methylamino]propanoic acid
• InChI: InChI=1S/C12H14INO3/c1-8-4-3-5-9(11(8)13)12(17)14(2)7-6-10(15)16/h3-5H,6-7H2,1-2H3,(H,15,16)
• InChI Key: YBJOWFHTEXWYAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N(C)CCC(=O)O)I
• Molecular Formula: C12H14INO3
• Molecular Weight: 347.15 g/mol

Description

3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid, also known as IMB-6, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its mechanism of action and physiological effects have been extensively researched.

Mechanism of Action

3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid works by binding to the active site of HDAC6, inhibiting its activity and leading to an accumulation of acetylated proteins. This accumulation of acetylated proteins can result in various cellular effects, including increased protein stability, altered cell signaling, and induction of cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of HDAC6 activity by this compound has been shown to increase acetylation of microtubules, leading to altered microtubule dynamics and inhibition of cell migration. This compound has also been shown to induce apoptosis in cancer cells, suggesting its potential use as a cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid in lab experiments is its specificity for HDAC6 inhibition. This specificity allows for targeted inhibition of HDAC6 activity without affecting other HDAC isoforms. However, one limitation of using this compound is its relatively low potency compared to other HDAC6 inhibitors. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid. One potential direction is to investigate its use in combination with other cancer therapies to enhance their effectiveness. Another direction is to study its effects on other cellular processes beyond HDAC6 inhibition, such as autophagy and protein degradation. Additionally, further optimization of this compound synthesis and potency may lead to its potential use as a therapeutic agent for various diseases.

Synthesis Methods

3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid can be synthesized by reacting 2-iodo-3-methylbenzoic acid with N-methyl-N-(tert-butoxycarbonyl)glycine methyl ester in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. The resulting product is then deprotected using trifluoroacetic acid to obtain this compound in high yield.

Scientific Research Applications

3-[(2-Iodo-3-methylbenzoyl)-methylamino]propanoic acid has been studied for its potential use in various scientific research applications. It has been shown to inhibit the activity of the enzyme histone deacetylase 6 (HDAC6), which plays a role in various cellular processes such as protein degradation, cell migration, and immune response. This compound has also been studied for its potential use in cancer research, as HDAC6 inhibition has been shown to induce cell death in cancer cells.